
Application Notes and Protocols: Preparation of
CAY10434 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY 10434

Cat. No.: B15573675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CAY10434 is a potent and selective inhibitor of CYP4A11, the enzyme responsible for the

synthesis of 20-hydroxyeicosatetraenoic acid (20-HETE).[1][2] 20-HETE is a crucial lipid

mediator involved in the regulation of vascular tone and has been implicated in various

cardiovascular diseases.[1][3][4] Accurate preparation of CAY10434 stock solutions is

paramount for obtaining reliable and reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of CAY10434 stock

solutions.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of CAY10434 is essential

for its effective use in experimental settings.
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Property Value Reference

Molecular Formula C₁₇H₂₅N₃O

Molecular Weight 287.4 g/mol [1]

CAS Number 769917-29-5 [1][2]

Purity ≥98% [1]

Formulation A solution in ethanol [1]

Solubility Data:

The solubility of CAY10434 in various common laboratory solvents is summarized below. This

information is critical for selecting the appropriate solvent for stock solution preparation.

Solvent Solubility Reference

Dimethylformamide (DMF) 20 mg/mL

Dimethyl sulfoxide (DMSO) 12 mg/mL

Ethanol 15 mg/mL

DMF:PBS (pH 7.2) (1:3) 0.2 mg/mL

Experimental Protocols
Materials and Equipment

CAY10434 (solid or as a solution in ethanol)

Anhydrous Dimethyl Sulfoxide (DMSO, sterile)

Sterile, amber, glass vials with screw caps

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Analytical balance (if starting from solid)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM CAY10434 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Pre-weighing (if starting from solid): If CAY10434 is in solid form, carefully weigh the desired

amount of the compound using an analytical balance in a chemical fume hood. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 2.874 mg of CAY10434 (Molecular

Weight = 287.4 g/mol ).

Dissolution:

Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the pre-

weighed CAY10434. To continue the example, add 1 mL of DMSO to the 2.874 mg of

CAY10434.

If starting from a pre-dissolved solution in ethanol, the solvent can be evaporated under a

gentle stream of nitrogen and the residue reconstituted in the desired volume of DMSO.

Vortexing: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber, glass vials. The volume of the aliquots should be based on the

typical experimental needs.

Stock Solution Preparation Table
To aid in the preparation of different stock solution concentrations, the following table provides

the required volume of solvent for a given mass of CAY10434.
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Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 3.4795 mL 17.3974 mL 34.7947 mL

5 mM 695.9 µL 3.4795 mL 6.9589 mL

10 mM 347.9 µL 1.7397 mL 3.4795 mL

This table is based on the molecular weight of CAY10434 (287.4 g/mol ) and is adapted from

publicly available data.[2]

Storage and Stability
Proper storage of the CAY10434 stock solution is crucial to maintain its chemical integrity and

biological activity.

Storage Temperature: Store the stock solution aliquots at -20°C for short-term storage and

-80°C for long-term storage.[2]

Light Sensitivity: Protect the solution from light by using amber vials or by wrapping clear

vials in aluminum foil.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to degradation of

the compound. It is highly recommended to prepare single-use aliquots. While some studies

on other compounds in DMSO have shown stability over multiple freeze-thaw cycles, it is

best practice to minimize them.[5][6]

Stability: When stored at -80°C, the stock solution should be used within 6 months. When

stored at -20°C, it should be used within 1 month.[2] The stability of compounds in DMSO

can be affected by the presence of water; therefore, using anhydrous DMSO and preventing

moisture contamination is recommended.[6][7]

Signaling Pathway
CAY10434 exerts its biological effects by inhibiting the synthesis of 20-HETE, which is known

to activate downstream signaling pathways involved in vasoconstriction, cell proliferation, and
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inflammation.[1][3][4] The following diagram illustrates the signaling pathway of 20-HETE,

which is inhibited by CAY10434.
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Click to download full resolution via product page

Caption: CAY10434 inhibits 20-HETE synthesis and its downstream signaling.

Safety Precautions
Always handle CAY10434 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

Consult the Safety Data Sheet (SDS) for CAY10434 for complete safety information.

Although a specific SDS for CAY10434 was not found, general safety precautions for

handling chemical compounds should be strictly followed.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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